Cas no 1854931-64-8 (1-[(1,3-Dimethyl-1H-pyrazol-4-yl)methyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 1-[(1,3-Dimethyl-1H-pyrazol-4-yl)methyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1854931-64-8
• MF: C₈H₁₂N₆
• MW: 192.221079826355
• CID: 5711584
• PubChem ID: 130846719
• Update Time: 2025-06-30

1-[(1,3-Dimethyl-1H-pyrazol-4-yl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1854931-64-8
• EN300-1113436
• 1-[(1,3-Dimethyl-1H-pyrazol-4-yl)methyl]-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-

• Inchi： 1S/C8H12N6/c1-6-7(3-13(2)11-6)4-14-5-10-8(9)12-14/h3,5H,4H2,1-2H3,(H2,9,12)
• InChI Key： XEKQZXJVQJBECP-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C)=N1)CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 192.11234441g/mol
• Monoisotopic Mass: 192.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 444.7±47.0 °C(Predicted)
• pka: 4.24±0.12(Predicted)

Additional information on 1-[(1,3-Dimethyl-1H-pyrazol-4-yl)methyl]-1H-1,2,4-triazol-3-amine

Chemical Profile of 1-[(1,3-Dimethyl-1H-pyrazol-4-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1854931-64-8)

1-[(1,3-Dimethyl-1H-pyrazol-4-yl)methyl]-1H-1,2,4-triazol-3-amine, identified by its CAS number 1854931-64-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds characterized by a fused triazole and pyrazole scaffold, which are known for their diverse biological activities. The presence of multiple nitrogen atoms in its structure contributes to its potential as a pharmacophore, enabling interactions with various biological targets.

The compound’s name highlights several key structural features that are critical for understanding its chemical behavior and potential applications. The pyrazole moiety (denoted as 1,3-dimethyl-1H-pyrazol-4-yl) is a five-membered aromatic ring containing two nitrogen atoms, which is commonly found in biologically active molecules. Its dimethyl substitution at the 1 and 3 positions enhances the electron-deficient nature of the ring, making it more susceptible to nucleophilic attack or metal coordination. This feature is particularly relevant in designing metal-based therapeutics or catalysts.

Complementing the pyrazole scaffold is the triazole ring (denoted as 1H-1,2,4-triazol-3-amine), which introduces an additional nitrogen atom at the 3-position. The triazole ring is known for its stability and ability to form hydrogen bonds due to its electron-rich nature. The amine group (-NH₂) attached to the triazole ring further expands the compound’s chemical reactivity, allowing for further functionalization or interaction with biological systems. Together, these structural components create a versatile platform for drug discovery.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in natural products and synthetic drugs. The combination of pyrazole and triazole moieties in this compound aligns with the trend toward designing molecules with multiple pharmacophoric sites. Such designs can enhance binding affinity and selectivity against biological targets, which is crucial for developing effective therapeutics. Additionally, the structural complexity of this molecule suggests potential applications in areas beyond drug development, such as material science or catalysis.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both reactive sites—the amine group and the pyrazole nitrogen—allows for further derivatization through various chemical reactions. For instance, the amine group can be coupled with carboxylic acids via amide bond formation, while the pyrazole nitrogen can participate in coordination chemistry with transition metals. These properties make it an attractive candidate for medicinal chemists seeking to develop novel scaffolds.

The synthesis of 1-[(1,3-Dimethyl-1H-pyrazol-4-yl)methyl]-1H-1,2,4-triazol-3-amine involves multi-step organic transformations that highlight the challenges and opportunities in heterocyclic chemistry. Key steps typically include condensation reactions between appropriate precursors to form the pyrazole and triazole rings, followed by functionalization at specific positions to introduce the desired substituents. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions can be employed to achieve high yields and purity.

From a biological perspective, this compound’s structure suggests multiple potential mechanisms of action. The pyrazole moiety has been associated with anti-inflammatory, antimicrobial, and anticancer properties in various studies. Similarly, triazole derivatives are known for their antifungal and antiviral activities. The combination of these moieties may lead to synergistic effects when tested against specific disease models. Preliminary computational studies have suggested that this molecule could interact with enzymes or receptors involved in metabolic pathways relevant to cancer or inflammation.

Recent advancements in drug discovery technologies have enabled high-throughput screening (HTS) of large libraries of compounds for biological activity. This approach has been instrumental in identifying novel leads like 1-(\\(\\textbf{\\(\\textbf{\\textit{dimethyl}-\\textit{pyrazol}-4-y}\\textbf{\\)}methyl\\)}\\)-\\textbf{\\textit{triazol}-3-amino} (CAS No\\. \\textbf{1854931}-64\\)-8). By leveraging virtual screening techniques combined with experimental validation, researchers can rapidly assess the potential utility of such compounds before investing significant resources into further development.

The role of computational chemistry has become increasingly prominent in guiding synthetic routes and predicting biological outcomes. Molecular modeling studies have shown that this compound could bind to protein targets with high affinity due to its optimized shape and charge distribution. Such predictions provide valuable insights into how modifications might enhance or alter its activity profile—a critical consideration during lead optimization.

In conclusion,(CAS No\\. \\textbf{1854931}-64\\)-8) represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutics\\. Its unique combination of \\textbf{pyrazole} \\textbf{and} \\textbf{triazole} moieties offers multiple opportunities for functionalization and interaction with biological systems\\. While further research is needed to fully elucidate its pharmacological properties\\. this compound holds promise as a starting point for discovering new drugs or materials\\. As our understanding of molecular interactions continues to evolve\\. compounds like these will remain at forefronts of scientific innovation\\.